4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol

• IUPAC Name: 4-(3-fluoro-2-methylphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13FO2/c1-9-11(4-3-5-12(9)15)10-6-7-13(16)14(8-10)17-2/h3-8,16H,1-2H3
• InChI Key: SGAKEASWVQEBJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID10685483
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261954-15-7

Description

4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol is an organic compound that belongs to the class of phenols It is characterized by the presence of a fluorine atom, a methyl group, and a methoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst and a base .

Industrial Production Methods

In an industrial setting, the production of 4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol may involve large-scale Suzuki-Miyaura coupling reactions. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding hydroquinones.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of hydroquinones.

Substitution: Formation of substituted phenols.

Scientific Research Applications

4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be used in the development of advanced materials with specific properties, such as conductivity and fluorescence.

Biological Studies: It is used in the study of enzyme interactions and metabolic pathways.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with enzymes and receptors, influencing their activity. The fluorine atom can enhance the compound’s binding affinity and stability. The methoxy group can modulate the compound’s lipophilicity and bioavailability .

Comparison with Similar Compounds

Similar Compounds

4-Methoxyphenol: Lacks the fluorine and methyl groups.

3-Fluoro-4-methoxyphenol: Similar structure but different substitution pattern.

2-Methyl-4-methoxyphenol: Lacks the fluorine atom.

Uniqueness

4-(3-Fluoro-2-methylphenyl)-2-methoxyphenol is unique due to the presence of both fluorine and methyl groups, which can significantly influence its chemical and biological properties. The combination of these substituents can enhance the compound’s reactivity, stability, and potential therapeutic effects .